Cas no 2580242-56-2 (1-methyl-3-(trifluoromethyl)cyclobutylmethanesulfonamide, Mixture of diastereomers)

• Product Name: 1-methyl-3-(trifluoromethyl)cyclobutylmethanesulfonamide, Mixture of diastereomers
• CAS No: 2580242-56-2
• MF: C₇H₁₂F₃NO₂S
• MW: 231.235891342163
• MDL: MFCD33020073
• CID: 5662704
• PubChem ID: 155858548
• Update Time: 2025-05-20

1-methyl-3-(trifluoromethyl)cyclobutylmethanesulfonamide, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• [1-Methyl-3-(trifluoromethyl)cyclobutyl]methanesulfonamide
• 2580242-56-2
• EN300-27734502
• 1-methyl-3-(trifluoromethyl)cyclobutylmethanesulfonamide, Mixture of diastereomers

• MDL： MFCD33020073
• Inchi： 1S/C7H12F3NO2S/c1-6(4-14(11,12)13)2-5(3-6)7(8,9)10/h5H,2-4H2,1H3,(H2,11,12,13)
• InChI Key： VGIAJZFLCTWSAC-UHFFFAOYSA-N
• SMILES： S(CC1(C)CC(C(F)(F)F)C1)(N)(=O)=O

Computed Properties

• Exact Mass: 231.05408429g/mol
• Monoisotopic Mass: 231.05408429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 68.5Ų

Additional information on 1-methyl-3-(trifluoromethyl)cyclobutylmethanesulfonamide, Mixture of diastereomers

Introduction to 1-methyl-3-(trifluoromethyl)cyclobutylmethanesulfonamide, Mixture of diastereomers (CAS No. 2580242-56-2)

The compound 1-methyl-3-(trifluoromethyl)cyclobutylmethanesulfonamide, Mixture of diastereomers (CAS No. 2580242-56-2) represents a fascinating intersection of structural complexity and potential biological activity. This mixture of diastereomers belongs to a class of sulfonamides that have garnered significant attention in the field of medicinal chemistry due to their unique structural features and the promise they hold for developing novel therapeutic agents.

In the realm of drug discovery, sulfonamides are a cornerstone scaffold, known for their broad spectrum of biological activities and favorable pharmacokinetic properties. The presence of a trifluoromethyl group in the molecule introduces additional electronic and steric effects that can modulate the compound's interactions with biological targets. Specifically, the trifluoromethyl moiety is often employed to enhance metabolic stability, improve binding affinity, and modulate lipophilicity—a critical factor in drug design.

The cyclobutyl ring in 1-methyl-3-(trifluoromethyl)cyclobutylmethanesulfonamide contributes to the molecule's rigidity, which can be advantageous in optimizing binding interactions with protein targets. The sulfonamide functional group, characterized by its highly polarized N-S bond, is known to form strong hydrogen bonds with biological receptors, making it an excellent tool for designing molecules with high affinity and selectivity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the behavior of complex molecules like this mixture with unprecedented accuracy. The diastereomeric nature of this compound presents both challenges and opportunities for drug development. While diastereomers often exhibit distinct physicochemical properties, they can also differ significantly in their biological activities. This complexity necessitates thorough characterization and rigorous testing to fully understand the potential therapeutic profile of each diastereomer.

One of the most intriguing aspects of this compound is its potential application in the treatment of inflammatory diseases. Sulfonamides have long been recognized for their anti-inflammatory properties, and modifications such as the introduction of a trifluoromethyl group can further enhance these effects. Preclinical studies have suggested that compounds with similar structural motifs may interact with key inflammatory pathways, potentially leading to novel treatments for conditions such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 1-methyl-3-(trifluoromethyl)cyclobutylmethanesulfonamide involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. The mixture of diastereomers is particularly challenging to synthesize due to the stereogenic centers present in the cyclobutyl ring. Advances in asymmetric synthesis have provided new tools for producing enantiomerically pure or enriched mixtures, which are often preferred for pharmaceutical applications.

In conclusion, 1-methyl-3-(trifluoromethyl)cyclobutylmethanesulfonamide, Mixture of diastereomers (CAS No. 2580242-56-2) represents a promising candidate for further exploration in medicinal chemistry. Its unique structural features, combined with its potential biological activities, make it an attractive molecule for developing novel therapeutic agents. As research continues to uncover new insights into its properties and mechanisms of action, this compound is poised to play a significant role in future drug discovery efforts.